2,6-difluoro-N-(2-(4-(thiophen-2-yl)-1H-imidazol-2-yl)ethyl)benzamide

• IUPAC Name: 2,6-difluoro-N-[2-(5-thiophen-2-yl-1H-imidazol-2-yl)ethyl]benzamide
• InChI: InChI=1S/C16H13F2N3OS/c17-10-3-1-4-11(18)15(10)16(22)19-7-6-14-20-9-12(21-14)13-5-2-8-23-13/h1-5,8-9H,6-7H2,(H,19,22)(H,20,21)
• InChI Key: PHPXZBVBBIOURV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C(=O)NCCC2=NC=C(N2)C3=CC=CS3)F
• Molecular Formula: C16H13F2N3OS
• Molecular Weight: 333.4 g/mol

Description

2,6-difluoro-N-(2-(4-(thiophen-2-yl)-1H-imidazol-2-yl)ethyl)benzamide, also known as DB772, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent.

Scientific Research Applications

Synthesis and Structural Analysis

Synthesis of Thiophenylhydrazonoacetates and Derivatives

• Thiophenylhydrazonoacetates were synthesized, investigating their reactivity toward nitrogen nucleophiles to yield various heterocyclic derivatives. This research demonstrates the chemical versatility and potential for further functionalization of compounds related to 2,6-difluoro-N-(2-(4-(thiophen-2-yl)-1H-imidazol-2-yl)ethyl)benzamide (Mohareb et al., 2004).

Crystal Structure Analysis

• The crystal structure of a compound closely related to the target molecule was determined, providing insights into molecular conformations and potential interactions, which can inform the development of new materials or drugs (Sharma et al., 2016).

Biological and Pharmacological Screening

Antibacterial and Anti-inflammatory Activities

• New pyrimidine and thiophene derivatives have been synthesized and shown to possess significant antibacterial and anti-inflammatory properties, suggesting potential medicinal applications for related compounds (Lahsasni et al., 2018).

Cytotoxic Activities

• Research on benzimidazole derivatives, similar in structure to the target compound, identified several with potent cytotoxic activities, highlighting the potential for developing cancer therapeutics (Hegazi et al., 2010).

Material Science Applications

Electrochromic Properties

• The synthesis of copolymers containing carbazole and thiophene units, including investigations into their electrochromic properties, reveals applications in materials science, particularly for smart windows or display technologies (Aydın & Kaya, 2013).

Antimycobacterial Activity

• Novel imidazo[1,2-a]pyridine-3-carboxamides, structurally related to the target molecule, were synthesized and showed significant activity against drug-sensitive and resistant Mycobacterium tuberculosis strains, indicating potential as antimycobacterial agents (Lv et al., 2017).